N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-1,3-benzodioxole-5-carboxamide

• Molecular Formula: C16H12N2O3S
• Molecular Weight: 312.3 g/mol
• IUPAC Name: N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C16H12N2O3S/c17-7-11-10-2-1-3-14(10)22-16(11)18-15(19)9-4-5-12-13(6-9)21-8-20-12/h4-6H,1-3,8H2,(H,18,19)
• InChI Key: KYAIBRPNTFZKOO-UHFFFAOYSA-N
• SMILES: C1CC2=C(C1)SC(=C2C#N)NC(=O)C3=CC4=C(C=C3)OCO4

Description

N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-1,3-benzodioxole-5-carboxamide, also known as CPDT-BDO, is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound is a potent inhibitor of a specific enzyme known as glycogen synthase kinase-3β (GSK-3β), which plays a critical role in several cellular processes. CPDT-BDO has been shown to have a wide range of biochemical and physiological effects, making it a promising tool for studying various diseases and disorders.

Mechanism of Action

N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-1,3-benzodioxole-5-carboxamide is a potent inhibitor of GSK-3β, which is a critical enzyme involved in several cellular processes. GSK-3β plays a key role in the regulation of glycogen synthesis, cell proliferation, and apoptosis. Inhibition of GSK-3β by N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-1,3-benzodioxole-5-carboxamide leads to a wide range of biochemical and physiological effects, including the activation of cell survival pathways and the inhibition of cell death pathways.
Biochemical and Physiological Effects:
N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-1,3-benzodioxole-5-carboxamide has been shown to have a wide range of biochemical and physiological effects. In addition to its neuroprotective effects, N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-1,3-benzodioxole-5-carboxamide has been shown to have anti-inflammatory and antioxidant properties. N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-1,3-benzodioxole-5-carboxamide has also been shown to improve glucose metabolism and insulin sensitivity, making it a potential treatment for type 2 diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-1,3-benzodioxole-5-carboxamide in lab experiments is its specificity for GSK-3β. N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-1,3-benzodioxole-5-carboxamide has been shown to have minimal effects on other enzymes and signaling pathways, making it a useful tool for studying the specific role of GSK-3β in various cellular processes. However, one of the limitations of using N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-1,3-benzodioxole-5-carboxamide is its low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for research on N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-1,3-benzodioxole-5-carboxamide. One area of research is the development of more efficient synthesis methods for N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-1,3-benzodioxole-5-carboxamide, which could improve its availability for research purposes. Another area of research is the identification of new therapeutic applications for N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-1,3-benzodioxole-5-carboxamide, particularly in the treatment of neurodegenerative diseases and cancer. Additionally, further research is needed to fully understand the biochemical and physiological effects of N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-1,3-benzodioxole-5-carboxamide and its potential limitations in experimental settings.

Synthesis Methods

The synthesis of N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-1,3-benzodioxole-5-carboxamide is a complex process that involves several steps. The first step is the synthesis of 3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxylic acid, which is then converted to the corresponding acid chloride. The acid chloride is then reacted with 1,3-benzodioxole-5-amine to yield N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-1,3-benzodioxole-5-carboxamide. The overall yield of this synthesis method is around 10-15%.

Scientific Research Applications

N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-1,3-benzodioxole-5-carboxamide has been extensively studied for its potential applications in scientific research. One of the most promising areas of research is the use of N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-1,3-benzodioxole-5-carboxamide as a tool for studying various diseases and disorders. For example, N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-1,3-benzodioxole-5-carboxamide has been shown to have neuroprotective effects, making it a potential treatment for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-1,3-benzodioxole-5-carboxamide has also been studied for its potential use in treating cancer, diabetes, and other diseases.